Cas no 742666-57-5 (methyl isoindoline-5-carboxylate)

• Product Name: methyl isoindoline-5-carboxylate
• CAS No: 742666-57-5
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD08234861
• CID: 562826
• PubChem ID: 19828496
• Update Time: 2025-04-19

methyl isoindoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-Isoindole-5-carboxylic acid methyl ester
• 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-, methyl ester
• methyl 2,3-dihydro-1H-isoindole-5-carboxylate
• METHYL ISOINDOLINE-5-CARBOXYLATE
• J-522611
• FT-0657579
• 2,3-dihydro-1-H-isoindole-5-carboxylic acid methyl ester
• 742666-57-5
• MFCD08234861
• SB38532
• SCHEMBL330093
• C10H11NO2
• A838078
• RSBKALMWYNRSJK-UHFFFAOYSA-N
• CS-0054219
• AKOS006229498
• DTXSID30600395
• BS-13867
• EN300-145650
• N10514
• methyl 2,3-dihydroisoindole-5-carboxylate
• methyl isoindoline-5-carboxylate

• MDL： MFCD08234861
• Inchi： 1S/C10H11NO2/c1-13-10(12)7-2-3-8-5-11-6-9(8)4-7/h2-4,11H,5-6H2,1H3
• InChI Key： RSBKALMWYNRSJK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2CNCC=2C=1)=O

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.162
• Boiling Point: 303.311 °C at 760 mmHg
• Flash Point: 137.238 °C
• PSA: 38.33000
• LogP: 1.40520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles